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An In-depth Technical Guide to Doxycycline Hyclate: Chemical Structure and Properties

Introduction
Doxycycline hyclate is a broad-spectrum tetracycline antibiotic synthetically derived from

oxytetracycline.[1][2] As a second-generation tetracycline, it exhibits a favorable toxicity profile

compared to its predecessors and is widely used in the treatment of a variety of infections

caused by gram-positive and gram-negative bacteria.[1] Its applications include treating acne,

respiratory tract infections, sexually transmitted infections, and malaria prophylaxis.[3][4] This

technical guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and mechanism of action of doxycycline hyclate, tailored for researchers,

scientists, and drug development professionals.

Chemical Structure and Physicochemical Properties
Doxycycline hyclate is the hydrochloride hemiethanolate hemihydrate salt of doxycycline.[5]

This salt form enhances its solubility in water compared to doxycycline monohydrate, which is a

primary reason for its frequent use in pharmaceutical formulations.[2][5] The molecule has a

high degree of lipid solubility and a low affinity for calcium binding.[2][6]

The chemical structure of doxycycline hyclate is characterized by a four-ring tetracyclic

backbone with multiple chiral centers, making it a specific stereoisomer.[7]

Caption: Chemical structure of doxycycline with its hyclate salt components.
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Physicochemical Data
The key physicochemical properties of doxycycline hyclate are summarized in the table

below.

Property Value Reference(s)

Molecular Formula

C₂₂H₂₄N₂O₈ • HCl • 0.5H₂O •

0.5C₂H₆O or

(C₂₂H₂₄N₂O₈∙HCl)₂∙C₂H₆O∙H₂

O

[2]

Molecular Weight 512.94 g/mol or 1025.89 g/mol [2][5]

Appearance
Yellow, hygroscopic crystalline

powder
[6][8]

Melting Point
~201 °C 206-209 °C

(decomposes)
[8][9]

pKa Values 3.02-3.5, 7.7-7.97, 9.15-9.5 [5][10]

Solubility

Freely soluble in water (50

mg/mL) and methanol.

Sparingly soluble in ethanol.

Insoluble in chloroform and

ether. Soluble in DMSO.

[8][11]

UV Absorption (λmax) 215, 267, 272, 348, 351 nm [12]

Optical Rotation
-100° to -110° (c=1 in 0.01N

methanolic HCl)
[13]

Mechanism of Action
Doxycycline hyclate exerts its primary antimicrobial effect through the inhibition of bacterial

protein synthesis.[4][6] This action is bacteriostatic, meaning it inhibits the growth and

reproduction of bacteria rather than directly killing them, which allows the host's immune

system to eliminate the pathogens.[4][14]

The mechanism involves the following key steps:
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Binding to the 30S Ribosomal Subunit: Doxycycline binds with high affinity and reversibly to

the 30S ribosomal subunit of bacteria.[3][6][15]

Blocking of Aminoacyl-tRNA: This binding physically obstructs the A site of the ribosome,

preventing the association of aminoacyl-tRNA (aa-tRNA) with the mRNA-ribosome complex.

[3][4]

Inhibition of Polypeptide Elongation: By blocking the incoming aa-tRNA, doxycycline

effectively halts the addition of new amino acids to the growing polypeptide chain.[4]

Cessation of Protein Synthesis: The disruption of the elongation phase leads to a cessation

of the production of essential proteins required for bacterial function and survival.[3]

Beyond its antibacterial properties, doxycycline also inhibits matrix metalloproteinases (MMPs),

such as MMP-8, at sub-antimicrobial doses.[9][12][16] This anti-inflammatory effect is utilized in

the treatment of conditions like periodontitis and rosacea.[4][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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